molecular formula C16H17N3O4 B2820601 methyl 2-(N-methyl-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-2-carboxamido)benzoate CAS No. 1448123-72-5

methyl 2-(N-methyl-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-2-carboxamido)benzoate

Cat. No. B2820601
CAS RN: 1448123-72-5
M. Wt: 315.329
InChI Key: LNBONWPLDKGXOT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

While there isn’t specific information available on the synthesis of “methyl 2-(N-methyl-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-2-carboxamido)benzoate”, there are related studies on the synthesis of pyrazolo[3,4-b]pyridine derivatives . These methods involve systematized approaches to assemble the pyrazolopyridine system .


Physical And Chemical Properties Analysis

The physical and chemical properties of “methyl 2-(N-methyl-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-2-carboxamido)benzoate” are not explicitly mentioned in the available literature .

Scientific Research Applications

Chemical Synthesis and Reactivity

  • Carbonyl Compounds Reactivity : Studies on carbonyl compounds including the chemical reactivity and identification of various carbonyl-based compounds demonstrate the foundational chemistry that may relate to the synthesis and analysis of complex molecules like methyl 2-(N-methyl-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-2-carboxamido)benzoate (Paz et al., 1965).

  • Synthesis of Pyrazoline and Pyrazole Derivatives : Research on the synthesis of pyrazoline and pyrazole derivatives reveals methods for creating compounds with potential antibacterial and antifungal properties, showcasing the versatility of pyrazolo[5,1-b][1,3]oxazine frameworks in medicinal chemistry (Hassan, 2013).

  • Advanced Synthesis Techniques : Novel synthetic routes to create benzamide-based 5-aminopyrazoles and their fused heterocycles exhibit significant antiviral activities, particularly against influenza A virus H5N1, highlighting the therapeutic potential of such compounds (Hebishy et al., 2020).

  • Isoenzyme Selectivity in Drug Discovery : Research into cyclic nucleotide phosphodiesterase type 4 inhibitors, utilizing pyrazolo[1,5-a]-1,3,5-triazine as a bioisosteric replacement, emphasizes the compound's relevance in developing selective inhibitors for therapeutic applications (Raboisson et al., 2003).

  • Heterocyclic Compound Synthesis : Studies on the synthesis of heterocyclic compounds such as pyrazolo[3,2-b][1,3]benzoxazines underscore the methodological advancements and chemical versatility in creating complex molecules, which could include derivatives similar to the subject compound (Lisowskaya et al., 2006).

Biological Applications and Potential Therapeutic Uses

  • Antimicrobial and Antifungal Activity : Synthesized compounds from pyrazoline and pyrazole derivatives have been tested for antimicrobial activity against various organisms, suggesting potential applications in treating infections (Hassan, 2013).

  • Anti-Influenza Virus Activity : Benzamide-based 5-aminopyrazoles and their derivatives have shown remarkable activity against bird flu influenza (H5N1), indicating their significance in antiviral research and potential therapeutic uses (Hebishy et al., 2020).

properties

IUPAC Name

methyl 2-[6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-2-carbonyl(methyl)amino]benzoate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H17N3O4/c1-18(13-7-4-3-6-11(13)16(21)22-2)15(20)12-10-14-19(17-12)8-5-9-23-14/h3-4,6-7,10H,5,8-9H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LNBONWPLDKGXOT-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN(C1=CC=CC=C1C(=O)OC)C(=O)C2=NN3CCCOC3=C2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H17N3O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

315.32 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

methyl 2-(N-methyl-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-2-carboxamido)benzoate

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.